molecular formula C12H9ClN4O B8446470 1H-Imidazo(4,5-b)pyridin-2(3H)-one, 5-chloro-1-methyl-3-(2-pyridyl)- CAS No. 71008-58-7

1H-Imidazo(4,5-b)pyridin-2(3H)-one, 5-chloro-1-methyl-3-(2-pyridyl)-

Cat. No.: B8446470
CAS No.: 71008-58-7
M. Wt: 260.68 g/mol
InChI Key: ILCIQRQBMKXHBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Imidazo(4,5-b)pyridin-2(3H)-one, 5-chloro-1-methyl-3-(2-pyridyl)- is a useful research compound. Its molecular formula is C12H9ClN4O and its molecular weight is 260.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Imidazo(4,5-b)pyridin-2(3H)-one, 5-chloro-1-methyl-3-(2-pyridyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Imidazo(4,5-b)pyridin-2(3H)-one, 5-chloro-1-methyl-3-(2-pyridyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

71008-58-7

Molecular Formula

C12H9ClN4O

Molecular Weight

260.68 g/mol

IUPAC Name

5-chloro-1-methyl-3-pyridin-2-ylimidazo[4,5-b]pyridin-2-one

InChI

InChI=1S/C12H9ClN4O/c1-16-8-5-6-9(13)15-11(8)17(12(16)18)10-4-2-3-7-14-10/h2-7H,1H3

InChI Key

ILCIQRQBMKXHBU-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(N=C(C=C2)Cl)N(C1=O)C3=CC=CC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.36 g of 1-methyl-5-chloro-1,3-dihydro-imidazo-(4,5-b)-pyridin-2-one were dissolved in 160 ml of hot dimethylformamide and after cooling the solution to 30° C., 4.64 g of a 50% sodium hydride-oil suspension were slowly added thereto. The mixture was stirred at 30° C. for 2 hours and then 80 ml or 129.6 g of 2-bromo-pyridin and 1.2 g of cuprous chloride were added thereto. The mixture was refluxed for 4 hours and was then cooled and evaporated to dryness. The residue was taken up in ammonium hydroxide solution and the mixture was extracted with chloroform. The organic phase was dried and evaporated to dryness and the residue was taken up in petroleum ether. The mixture was filtered and the product was crystallized from 95% ethanol to obtain 6.5 g of 1-methyl-3-(2-pyridyl)-5-chloro-1,3-dihydroimidazo-(4,5-b)-pyridin-2-one in the form of white crystals melting at 192°-194° C.
Quantity
7.36 g
Type
reactant
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
129.6 g
Type
reactant
Reaction Step Three
[Compound]
Name
cuprous chloride
Quantity
1.2 g
Type
reactant
Reaction Step Three

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